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Compound of Interest

Compound Name: 2,6-Dinitrobenzaldehyde

Cat. No.: B1206409

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,6-Dinitrobenzaldehyde, tailored for researchers, scientists, and professionals
in drug development. The document presents quantitative data in structured tables, details
relevant experimental protocols, and includes visualizations for key processes.

Core Physical and Chemical Properties

2,6-Dinitrobenzaldehyde is a yellow crystalline solid organic compound.[1][2] It is almost
insoluble in water but shows solubility in organic solvents such as ethanol and
dichloromethane.[1] This compound serves as a significant intermediate in various organic
syntheses, including the preparation of dyes, pesticides, and pharmaceuticals.[1]

Table 1: Physical and Chemical Properties of 2,6-Dinitrobenzaldehyde
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Property Value Source(s)
Molecular Formula C7HaN20s [1112][3]
Molecular Weight 196.12 g/mol [11[2][3]
Appearance Yellow crystalline solid [11[2]
Melting Point 120-122 °C [11[3]
Boiling Point 363.2 °C at 760 mmHg [1]

Density 1.571 g/cm3 [1]

Vapor Pressure

1.83E-05 mmHg at 25°C

[1]

Refractive Index

1.66

[1]

CAS Number

606-31-5

[1]3]

Spectral Data

Spectroscopic data is crucial for the structural elucidation and identification of 2,6-

Dinitrobenzaldehyde.

Table 2: Spectroscopic Data for 2,6-Dinitrobenzaldehyde

Spectrum Type Technique/Source Reference(s)
H NMR Varian A-60D [2]

Aldrich Chemical Company,
13C NMR [2]

Inc.

Infrared (IR)

KBr Wafer

[2]

Mass Spectrometry (GC-MS)

NIST Mass Spectrometry Data
Center, Wiley

[2]14]

Experimental Protocols
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Detailed methodologies for the determination of physical properties and purification are

essential for reproducible research.

The melting point of a solid is a key indicator of its purity.[5] Pure crystalline compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities can cause a

depression and broadening of this range.

Protocol:

Sample Preparation: A small amount of the dry, powdered 2,6-Dinitrobenzaldehyde is
placed into a glass capillary tube that is sealed at one end.[6] The tube is tapped gently to
pack the solid into the closed end, filling it to a height of 1-2 mm.[7]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[7] This assembly is then placed in a melting point
apparatus, such as a Mel-Temp apparatus or a Thiele tube containing heating oil.

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,
especially when approaching the expected melting point.[6] Constant stirring of the heating
bath ensures a uniform temperature distribution.[7]

Observation and Recording: The temperature at which the first drop of liquid appears (the
beginning of melting) and the temperature at which the entire solid mass turns into a clear
liquid (the completion of melting) are recorded. This range constitutes the melting point.

Recrystallization is a standard technique used to purify impure solid compounds based on their

differential solubility in a specific solvent at different temperatures.[8][9]

Protocol:

e Solvent Selection: Choose a suitable solvent or mixed-solvent system. For aromatic

aldehydes like 2,6-Dinitrobenzaldehyde, an ethanol/water mixture is often effective.[10] The
compound should be highly soluble at high temperatures and have low solubility at low
temperatures in the chosen solvent.[8]

o Dissolution: The crude 2,6-Dinitrobenzaldehyde is placed in an Erlenmeyer flask. A minimal

amount of the hot solvent is added to the flask, and the mixture is heated and stirred until the
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solid completely dissolves.[8][10]

e Cooling and Crystallization: The hot, saturated solution is allowed to cool slowly to room
temperature. This slow cooling promotes the formation of pure crystals, leaving impurities
dissolved in the mother liquor.[8][10] The flask can then be placed in an ice bath to maximize
crystal yield.[10]

« |solation: The formed crystals are collected via vacuum filtration using a Buchner funnel.[10]

e Washing and Drying: The collected crystals are washed with a small amount of ice-cold
solvent to remove any adhering impurities.[10] The purified crystals are then dried to remove
any residual solvent.

Synthesis and Purification Workflow

Visualizing the logical flow of synthesis and purification can aid in understanding and executing
the experimental procedures.

2,6-Dinitrobenzaldehyde can be synthesized through the oxidation of 2,6-dinitrotoluene.[11]
The precursor, 2,6-dinitrotoluene, is typically formed via the nitration of o-nitrotoluene.[12]

Plausible Synthesis Pathway for 2,6-Dinitrobenzaldehyde

o-Nitrotoluene

Nitration
(HNOs, H2S04)

2,6-Dinitrotoluene

Oxidation
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Caption: Plausible synthesis route from o-Nitrotoluene.

The following diagram illustrates the key steps in the purification of 2,6-Dinitrobenzaldehyde
by recrystallization.
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Experimental Workflow for Recrystallization
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Caption: Step-by-step purification via recrystallization.
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Safety and Handling

2,6-Dinitrobenzaldehyde is classified as an irritant.[1][2] It is known to cause skin and serious
eye irritation, and may cause respiratory irritation.[2]

Table 3: GHS Hazard Information

Hazard Statement Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Respiratory Irritation H335 May cause respiratory irritation

Precautionary Measures: Standard laboratory safety protocols should be strictly followed. This
includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a
lab coat.[1] Work should be conducted in a well-ventilated area or under a fume hood.[13]
Avoid direct contact with skin, eyes, and inhalation of dust.[1] In case of contact, rinse the
affected area immediately with plenty of water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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